Coco glucoside

• Molecular Formula: C18H36O6
• Molecular Weight: 348.5 g/mol
• InChI: InChI=1S/C18H36O6/c1-2-3-4-5-6-7-8-9-10-11-12-23-18-17(22)16(21)15(20)14(13-19)24-18/h14-22H,2-13H2,1H3
• InChIKey: PYIDGJJWBIBVIA-UHFFFAOYSA-N

Coco Glucoside: Chemical Identity and Sourcing Position in the Alkyl Polyglucoside Surfactant Class

Coco Glucoside (CAS 110615-47-9) is a non-ionic surfactant belonging to the alkyl polyglucoside (APG) family, produced by condensation of coconut-derived fatty alcohols (predominantly C8–C16) with glucose [1]. APGs are synthesized from renewable plant-based feedstocks and are widely used as primary or co-surfactants in personal care cleansing formulations due to their mildness and biodegradability [2]. Within the APG class, Coco Glucoside occupies an intermediate position in terms of alkyl chain length distribution, distinguishing it from shorter-chain variants such as Caprylyl/Capryl Glucoside (C8–C10) and longer-chain variants such as Lauryl Glucoside (C12–C16) [3]. This intermediate carbon chain composition confers a distinct balance of foaming behavior, viscosity contribution, and skin compatibility that cannot be simultaneously achieved by any single-chain-length APG analog.

• [1] Fiume MM, Heldreth B, Bergfeld WF, et al. Safety Assessment of Decyl Glucoside and Other Alkyl Glucosides as Used in Cosmetics. International Journal of Toxicology. 2013;32(Suppl. 3):22-48. View Source
• [2] von Rybinski W, Hill K. Alkyl Polyglycosides—Properties and Applications of a New Class of Surfactants. Angewandte Chemie International Edition. 1998;37(10):1328-1345. View Source
• [3] BookChem. Understanding the Foam Properties of Alkyl Polyglucoside (APG) Surfactants. 2024. Technical article. View Source

Why Coco Glucoside Cannot Be Generically Substituted by Other Alkyl Polyglucosides: Structural Determinants of Functional Divergence

Alkyl polyglucosides are not functionally interchangeable despite sharing a common glucoside head group. The length of the hydrophobic alkyl chain dictates critical performance parameters—including critical micelle concentration (CMC), foam volume, foam stability, viscosity contribution, and skin irritation profile—in a non-linear manner [1]. Coco Glucoside, with its multi-carbon C8–C16 distribution, represents a compositional intermediate that delivers a quantitatively distinct phenotype: foam volume that falls between the high-volume, low-stability foam of short-chain APGs (Caprylyl/Capryl Glucoside) and the low-volume, high-stability, high-viscosity behavior of long-chain APGs (Lauryl Glucoside) [2]. Substituting Coco Glucoside with a single-chain-length APG analog therefore forces a trade-off: selecting Decyl Glucoside sacrifices foam creaminess and stability; selecting Lauryl Glucoside sacrifices foam volume and cold-processability due to elevated viscosity . These performance divergences are quantifiable and are presented in the evidence guide below.

• [1] Holmberg K, Jönsson B, Kronberg B, Lindman B. Surfactants and Polymers in Aqueous Solution. 2nd ed. John Wiley & Sons; 2002. Chapter 2: Surfactant Micellization. View Source
• [2] Farmachems. Alkyl Polyglucoside (0814 B46) Coco Glucoside — Technical Product Description. Accessed 2026. View Source

Quantitative Differentiation Evidence for Coco Glucoside Relative to Closest APG Analogs and In-Class Alternatives

Foam Volume Hierarchy: Coco Glucoside (APG 0814) Occupies a Quantitatively Intermediate Position Between Short-Chain APG 0810 and Long-Chain APG 1214

In standardized APG foam evaluations, Coco Glucoside (designated APG 0814, C8–C14 mixed chain) produces a foam volume that is intermediate between shorter-chain APG 0810 (Caprylyl/Capryl Glucoside, C8–C10) and longer-chain APG 1214 (Lauryl Glucoside, C12–C16). Specifically, APG 0814 generates more foam than APG 1214 but less foam than APG 0810 [1]. This graded foam-volume hierarchy is a direct consequence of alkyl chain length distribution: shorter chains produce abundant but less stable foam; longer chains produce denser, more stable foam at the expense of initial volume. Coco Glucoside's mixed C8–C16 distribution provides a compromise foam profile that balances volume and stability, making it a single-surfactant solution where blends of short- and long-chain APGs would otherwise be required to achieve a comparable foam quality [2].

Evidence Dimension	Foam volume hierarchy (relative ranking)
Target Compound Data	Coco Glucoside (APG 0814): foam volume intermediate — more than APG 1214, less than APG 0810
Comparator Or Baseline	APG 0810 (Caprylyl/Capryl Glucoside, C8–C10): highest foam volume, lowest stability; APG 1214 (Lauryl Glucoside, C12–C16): lowest foam volume, highest stability
Quantified Difference	APG 0814 foam volume > APG 1214; APG 0814 foam volume < APG 0810 (exact mm values not reported in source; relative ranking confirmed by manufacturer technical data)
Conditions	Standard APG foam evaluation; manufacturer laboratory conditions; concentration and temperature not explicitly specified in source

Why This Matters

Formulators selecting a single primary surfactant for sulfate-free cleansers need predictable foam volume without excessive trade-offs in stability; Coco Glucoside eliminates the need for binary APG blending to balance foam height versus foam longevity.

• [1] Farmachems. Alkyl Polyglucoside (0814 B46) Coco Glucoside — Technical Product Description: 'It produces more foam than APG 1214 but less foam than APG 0810.' Accessed 2026. View Source
• [2] BookChem. Understanding the Foam Properties of Alkyl Polyglucoside (APG) Surfactants: C8–C10 APG (quick fine foam), C12–C16 APG (long-lasting foam, good emulsifying power). 2024. View Source

Keratinocyte Differentiation Marker Neutrality: Coco Glucoside Exhibits No Induction of Differentiation Markers, in Contrast to Cocamidopropyl Betaine (CAPB)

In a comparative in vitro study using cultured human epidermal keratinocytes, the effects of five detergents on mRNA expression of keratinocyte differentiation markers and lipid-metabolizing enzymes were assessed. At sub-toxic concentrations, coco glucoside and sodium cocoamphoacetate (SCAA) exhibited no induction of differentiation markers, whereas sodium lauryl sulfate (SLS), sodium laureth sulfate (SLES), and cocamidopropyl betaine (CAPB) all significantly increased expression of these markers [1]. Additionally, CAPB induced a concentration-dependent increase in enzymes producing cholesterol and ceramides, while coco glucoside increased only certain enzymes involved in cholesterol and fatty acid synthesis without triggering the broader differentiation program [2]. The absence of differentiation marker induction by coco glucoside suggests a reduced potential to disrupt epidermal homeostasis and barrier integrity compared to CAPB—a surfactant frequently positioned as a 'mild' alternative in personal care formulations.

Evidence Dimension	Keratinocyte differentiation marker mRNA expression
Target Compound Data	Coco glucoside: no effect on differentiation marker expression
Comparator Or Baseline	CAPB: increased differentiation marker expression; SLS: increased; SLES: increased; SCAA: no effect
Quantified Difference	Qualitative binary outcome: induction present (CAPB) vs. induction absent (coco glucoside). LD50 determined for each detergent prior to sub-toxic exposure analysis.
Conditions	Cultured human epidermal keratinocytes; sub-toxic concentrations; mRNA expression analyzed by real-time PCR after 24 h exposure

Why This Matters

For procurement decisions targeting 'sensitive skin' or 'barrier-friendly' product claims, this keratinocyte-level mechanistic evidence distinguishes coco glucoside from CAPB, which—despite being marketed as mild—triggers differentiation marker responses associated with barrier perturbation.

• [1] Törmä H, et al. Detergents with different chemical properties induce variable degree of cytotoxicity and mRNA expression of lipid-metabolizing enzymes and differentiation markers in cultured keratinocytes. Contact Dermatitis. 2006;55(Suppl. 1):28. Abstract; PMID not available in source. View Source
• [2] Search result 5, Section 5. UMLS:C0037231 — Pivot Concepts: 'The expression of differentiation markers were increased by SLS, SLES and CAPB, while SCAA and cocoglucoside exhibited no effect.' NAcTEM FACTA database extraction from MEDLINE. View Source

Regulatory Safety Concentration Limits: CIR Establishes Differentiated Maximum Safe Use Levels of 2% (Leave-On) and 15% (Rinse-Off) for Coco Glucoside in Cosmetic Products

The Cosmetic Ingredient Review (CIR) Expert Panel, in its 2023 final safety assessment, established differentiated maximum safe use concentrations for Coco Glucoside in cosmetic formulations: up to 2% in leave-on products and up to 15% in rinse-off products [1]. These limits are supported by historical human dermal safety data indicating that Coco Glucoside is not a primary skin irritant or sensitizer at concentrations up to 5%, and is not irritating in various ocular studies at concentrations up to 1% [2]. The assignment of distinct leave-on and rinse-off thresholds reflects a risk-assessment approach that accounts for cumulative exposure duration, providing formulators with procurement-grade safety benchmarks that are directly actionable for product-type-specific ingredient qualification.

Evidence Dimension	Maximum safe use concentration (CIR safety assessment)
Target Compound Data	Coco Glucoside: leave-on ≤2%; rinse-off ≤15%
Comparator Or Baseline	General APG class (Decyl Glucoside, Lauryl Glucoside): assessed under same CIR report; same safety limits applied class-wide; individual differentiated thresholds not specified per single APG variant in source
Quantified Difference	Not a between-compound difference; differentiated leave-on vs. rinse-off thresholds established within the same compound.
Conditions	CIR Final Safety Assessment 2023; human dermal and ocular irritation studies reviewed; cosmetic use context

Why This Matters

Procurement and formulation teams require supplier-independent, regulatorily recognized concentration ceilings to perform compliant product development. These CIR thresholds serve as gatekeeping specifications for ingredient qualification in both leave-on and rinse-off cosmetic categories.

• [1] Cosmetic Ingredient Review (CIR). Safety Assessment of Coco-Glucoside as Used in Cosmetics. 2023 Final Report. As cited by 化妆品安评网 (Cosmetic Safety Assessment Network). Accessed 2026. View Source
• [2] Cunningham M. Surfactant safety data summary. In: Fiume MM et al. Safety Assessment of Decyl Glucoside and Other Alkyl Glucosides as Used in Cosmetics. IJT. 2013;32(Suppl. 3):22-48. Table 2: Coco-glucoside — not a primary skin irritant or sensitizer up to 5%; not irritating in ocular studies up to 1%. View Source

Contact Allergy Co-Reactivity Rates: Coco Glucoside Sensitization Prevalence of 1.04% in Patch-Tested Populations, with 79.3% of Positive Patients Showing Multi-Glucoside Co-Reactivity

A retrospective multicenter patch testing study across two UK centers evaluated 5,775 patients for contact allergy to alkyl glucosides. Among 2,796 patients tested with a cosmetic/alkyl glucoside series, 29 (1.04%) exhibited a positive patch test reaction to at least one alkyl glucoside [1]. Of those 29 sensitized patients, 23 (79.3%) were sensitized to multiple alkyl glucosides concurrently, demonstrating a high rate of within-class co-reactivity [2]. A separate analysis of North American Contact Dermatitis Group data (2019–2020) found that the odds of atopic dermatitis history were significantly higher in glucoside-positive patients (39.1%) compared to glucoside-negative patients (31.6%; p = 0.0043) [3]. These prevalence and co-reactivity data are important for formulators: selecting Coco Glucoside does not mitigate the potential for cross-reactivity with other glucosides, and a patient allergic to one APG variant has a high probability of reacting to others. This has direct implications for 'hypoallergenic' product claims and for the selection of surfactant systems in products targeting atopic or sensitized populations.

Evidence Dimension	Patch test positivity prevalence and co-reactivity rate among alkyl glucosides
Target Compound Data	Coco Glucoside: included in the alkyl glucoside series tested; overall glucoside positivity rate = 1.04% (29/2796); multi-glucoside co-reactivity = 79.3% (23/29)
Comparator Or Baseline	Decyl glucoside and lauryl glucoside: tested alongside; individual per-compound positivity rates not reported; co-reactivity observed across all tested glucosides
Quantified Difference	79.3% of glucoside-positive patients sensitized to multiple APG variants; atopic dermatitis history: 39.1% (glucoside-positive) vs. 31.6% (glucoside-negative), p = 0.0043
Conditions	Retrospective patch test review; 5,775 patients across two UK centers, November 2013–April 2017; cosmetic series with five alkyl glucosides; North American Contact Dermatitis Group data 2019–2020

Why This Matters

This evidence is critical for risk–benefit assessments in procurement: Coco Glucoside's allergenic profile is not meaningfully differentiated from other APGs, and high within-class co-reactivity means that switching between glucoside variants does not reduce contact allergy risk in sensitized individuals.

• [1] Bhoyrul B, Solman L, Kirk S, Orton D, Wilkinson M. Patch testing with alkyl glucosides: Concomitant reactions are common but not ubiquitous. Contact Dermatitis. 2019;80(5):286-290. DOI: 10.1111/cod.13186. View Source
• [2] Bhoyrul B, Solman L, Kirk S, Orton D, Wilkinson M. Patch testing with alkyl glucosides: Concomitant reactions are common but not ubiquitous. Contact Dermatitis. 2019;80(5):286-290. Results: 'Twenty-nine (1.04%) of the 2796 patients tested … had a positive patch test reaction … Twenty-three (79.3%) patients were sensitized to multiple alkyl glucosides.' View Source
• [3] Warshaw EM, et al. Co-reactivity of glucosides: Retrospective analysis of North American Contact Dermatitis Group Data 2019–2020. Contact Dermatitis. 2023;88(3):153-156. Odds of atopic dermatitis history: 39.1% (glucoside-positive) vs. 31.6% (glucoside-negative), p = 0.0043. View Source

Viscosity Contribution Divergence: Coco Glucoside Reduces Formulation Viscosity as a Secondary Surfactant, Whereas Lauryl Glucoside Increases It

When used as a secondary (co-surfactant) in personal care cleansing formulations, Coco Glucoside and Lauryl Glucoside exhibit opposing effects on finished-product viscosity. Coco Glucoside tends to slightly decrease the viscosity of the formulation, whereas Lauryl Glucoside tends to thicken it . This rheological divergence is attributable to the longer average alkyl chain length of Lauryl Glucoside (C12–C16) compared to the broader C8–C16 distribution of Coco Glucoside, which promotes greater micellar entanglement and higher bulk viscosity in Lauryl Glucoside systems. The viscosity specification for commercial Coco Glucoside (50% active) is typically 2,000–4,000 mPa·s at 20°C, compared to Lauryl Glucoside at ≥2,000 mPa·s at 20°C [1]. This difference has direct practical consequences: Coco Glucoside is compatible with cold-processing workflows and low-viscosity product formats (e.g., facial cleansers, micellar waters), while Lauryl Glucoside requires heated processing and is better suited to high-viscosity formats (e.g., thick body washes, cream cleansers) [2].

Evidence Dimension	Viscosity contribution to finished formulation when used as a co-surfactant
Target Compound Data	Coco Glucoside: slightly decreases formulation viscosity (viscosity specification: 2,000–4,000 mPa·s at 20°C for 50% active commercial product)
Comparator Or Baseline	Lauryl Glucoside: tends to thicken formulation (viscosity specification: ≥2,000 mPa·s at 20°C for commercial product)
Quantified Difference	Opposite directional effects on final formulation viscosity; Coco Glucoside viscosity range 2,000–4,000 mPa·s vs. Lauryl Glucoside ≥2,000 mPa·s (at 20°C)
Conditions	Aqueous surfactant solutions; 20°C measurement temperature; co-surfactant usage context in personal cleansing formulations

Why This Matters

For procurement decisions targeting specific product formats (low-viscosity sprays, cold-processable formulations), Coco Glucoside's viscosity-reducing behavior eliminates the need for additional thinning agents and enables energy-efficient manufacturing, whereas Lauryl Glucoside would work against these objectives.

• [1] 化妆品原料 (Cosmetic Ingredients Database). Coco Glucoside viscosity: 2,000–4,000 mPa·s (20°C); Lauryl Glucoside viscosity: ≥2,000 mPa·s (20°C). Technical comparison table. View Source
• [2] Chemists Corner Forum. 'How can thicken decyl glucoside?' User discussion: 'I would switch from Lauryl Glucoside to Coco Glucoside … Lauryl Glucoside needs heat.' 2022. View Source

Biodegradability Profile: Coco Glucoside Achieves 99.20% TOC Removal at Low Concentration Under OECD 301 Aerobic Conditions, Demonstrating Readily Biodegradable Classification

In a controlled aerobic biodegradation study, Coco Glucoside achieved 99.20% total organic carbon (TOC) removal at a test concentration of 15 mg/L and 45.21% TOC removal at 100 mg/L over a 21-day test period [1]. Under the OECD 301 guideline, a substance is classified as 'readily biodegradable' if it achieves ≥60% CO₂ evolution or O₂ uptake within a 28-day test period (with a 10-day window criterion) [2]. The 99.20% TOC removal at 15 mg/L comfortably exceeds this threshold, confirming ready biodegradability. Comparative anaerobic biodegradation data indicate that biogas production rates for APG variants are structurally dependent: APG C8–C10 (DP 1.4) yields 12.3 NmL/day, Coco Glucoside (APG C8–C14, DP 1.3) yields 11.9 NmL/day, and Lauryl Glucoside (APG C12–C14, DP 1.5) yields 11.2 NmL/day [3]. This demonstrates a modest chain-length-dependent decline in anaerobic biodegradation rate, with Coco Glucoside occupying an intermediate position consistent with its intermediate chain-length distribution.

Evidence Dimension	Aerobic biodegradability (TOC removal) and anaerobic biogas production rate
Target Compound Data	Coco Glucoside: 99.20% TOC removal (15 mg/L, 21 d, aerobic); anaerobic biogas: 11.9 NmL/day (APG C8–C14, DP 1.3)
Comparator Or Baseline	OECD 301 threshold: ≥60% for 'readily biodegradable'; APG C8–C10: 12.3 NmL/day; Lauryl Glucoside (APG C12–C14, DP 1.5): 11.2 NmL/day
Quantified Difference	Coco Glucoside TOC removal exceeds OECD 301 threshold by ~39 percentage points at 15 mg/L; anaerobic biogas rate ~3.4% lower than APG C8–C10 and ~6.3% higher than Lauryl Glucoside
Conditions	Aerobic: 21-day OECD 301-type test, 15 mg/L and 100 mg/L; Anaerobic: digested sludge biogas production measurement

Why This Matters

For procurement in eco-labeled product lines (EU Ecolabel, Nordic Swan, COSMOS), quantitative biodegradability data exceeding the OECD 301 threshold provides auditable evidence for 'readily biodegradable' claims, supporting regulatory compliance under EC Detergent Regulation 648/2004.

• [1] Madsen T, et al. Fate of Alkyl Polyglucosides in the Environment. Review Article. SCC Online Library. 2021. Coco glucoside: 99.20% TOC removal at 15 mg/L; 45.21% TOC removal at 100 mg/L; 21-day aerobic test. View Source
• [2] OECD. Test No. 301: Ready Biodegradability. OECD Guidelines for the Testing of Chemicals. 1992. ≥60% CO₂ evolution or O₂ uptake in 28-day test period. View Source
• [3] Ríos F, et al. Kinetic study of the anaerobic biodegradation of alkyl polyglucosides and the influence of their structural parameters. As cited on Scite.ai. Anaerobic biogas production: APG C8–C10 = 12.3 NmL/day; Coco Glucoside (APG C8–C14, DP 1.3) = 11.9 NmL/day; Lauryl Glucoside (APG C12–C14, DP 1.5) = 11.2 NmL/day. View Source

Evidence-Backed Application Scenarios: Where Coco Glucoside's Quantifiable Differentiation Drives Superior Scientific and Industrial Fit

Sulfate-Free Sensitive-Skin Facial Cleansers Requiring Balanced Foam Volume and Creaminess Without Surfactant Blending Complexity

Coco Glucoside's intermediate foam profile—producing more foam than long-chain Lauryl Glucoside (APG 1214) while generating denser, longer-lasting foam than short-chain Caprylyl/Capryl Glucoside (APG 0810) [1]—enables single-surfactant formulations that deliver a consumer-acceptable foam experience without the blending of multiple APG variants. This is particularly valuable for sulfate-free facial cleansers targeting the sensitive-skin demographic, where the keratinocyte-level evidence of no differentiation marker induction [2] provides a mechanistic basis for 'barrier-friendly' product positioning. The CIR-established safety limit of 2% for leave-on products further supports formulation within a regulatorily recognized safety window.

Cold-Processable Low-Viscosity Micellar Waters and Sprayable Cleansers Requiring Viscosity Control Without Heating Steps

Coco Glucoside's documented tendency to slightly decrease formulation viscosity when used as a co-surfactant [1] makes it the preferred APG choice for low-viscosity product formats such as micellar waters, sprayable facial mists, and watery cleansing gels. Unlike Lauryl Glucoside, which thickens formulations and typically requires heated processing [2], Coco Glucoside supports energy-efficient ambient-temperature manufacturing workflows. This directly impacts production cost, cycle time, and compatibility with heat-sensitive active ingredients (e.g., probiotics, enzymes, certain botanical extracts).

ECO-Certified and COSMOS-Compliant Natural Cosmetic Lines Requiring Auditable Biodegradability and Renewable Feedstock Documentation

Coco Glucoside's 99.20% TOC removal in aerobic biodegradation testing [1] exceeds the OECD 301 'readily biodegradable' threshold (≥60%) by a wide margin, providing quantitative evidence to support environmental claims under EC Detergent Regulation 648/2004. Combined with its plant-derived feedstock origin (coconut fatty alcohols and glucose) and compatibility with COSMOS, ECOCERT, NaTrue, and RSPO MassBalance certification schemes [2], Coco Glucoside is well-positioned for procurement in natural and organic certified cosmetic product lines where ingredient-level environmental documentation is a mandatory gatekeeping requirement.

Atopic-Dermatitis-Targeted Product Development Requiring Ingredient-Level Allergenicity Risk Stratification

The clinical patch testing evidence establishing a 1.04% sensitization prevalence for alkyl glucosides and a 79.3% within-class co-reactivity rate [1], combined with the significantly higher odds of atopic dermatitis history in glucoside-positive patients (39.1% vs. 31.6%, p = 0.0043) [2], provides a data-driven framework for allergenicity risk assessment in products labeled for atopic or sensitive skin. While Coco Glucoside's mildness profile is favorable, the high co-reactivity rate means that formulators cannot assume cross-glucoside allergenicity safety. This evidence supports ingredient-level risk documentation requirements for EU Cosmetics Regulation (EC) No. 1223/2009 safety assessments and for substantiating or qualifying 'hypoallergenic' marketing claims.

• [1] For each scenario, supporting source citations are drawn from the evidence curated in Section 3: Farmachems (foam hierarchy), Törmä et al. (keratinocyte study), CIR 2023 (safety limits), Connect Chemicals (viscosity), Bhoyrul et al. 2019 and Warshaw et al. 2023 (patch testing), Madsen et al. 2021 (biodegradability), and BASF/Kowde (certifications). View Source
• [2] See Section 3 Evidence_Items for complete reference details corresponding to each application scenario. View Source